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Compound of Interest

Compound Name: Crelosidenib

Cat. No.: B10856147 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

investigational compounds like Crelosidenib is a critical component of laboratory safety and

regulatory compliance. While a specific Safety Data Sheet (SDS) with detailed disposal

instructions for Crelosidenib is not publicly available, established best practices for the

disposal of potent, powdered research chemicals provide a clear framework for its safe

management. This guide offers a step-by-step approach to ensure the responsible disposal of

Crelosidenib, minimizing environmental impact and protecting laboratory personnel.

Core Principles of Crelosidenib Waste Management
Crelosidenib is an inhibitor of isocitrate dehydrogenase 1 (IDH1) and should be handled as a

potentially hazardous substance. The primary principle for its disposal is to prevent its release

into the environment. Therefore, drain disposal is strictly discouraged. All Crelosidenib waste,

including pure compound, contaminated labware, and personal protective equipment (PPE),

should be segregated as hazardous chemical waste.

Step-by-Step Disposal Protocol
1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired Crelosidenib powder in its original container or a clearly

labeled, sealed waste container.
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Contaminated consumables such as weighing boats, pipette tips, and microfuge tubes

should be placed in a designated, sealed plastic bag or container labeled "Hazardous

Chemical Waste" and "Crelosidenib Waste."

Liquid Waste:

Solutions containing Crelosidenib should be collected in a sealed, leak-proof container

made of a compatible material (e.g., glass or polyethylene).

The container must be clearly labeled with "Hazardous Chemical Waste," the name

"Crelosidenib," and the approximate concentration and solvent used.

Contaminated Personal Protective Equipment (PPE):

Gloves, lab coats, and other PPE contaminated with Crelosidenib should be collected in

a designated, sealed bag for hazardous waste.

2. Labeling and Storage:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: Crelosidenib (and synonym LY3410738)

The primary hazards (e.g., "Potent Compound," "Toxic")

The date the waste was first added to the container.

Store waste containers in a designated, secure area, such as a satellite accumulation area,

away from incompatible chemicals.

3. Disposal Procedure:

Once the waste container is full or ready for disposal, arrange for pickup by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.
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Do not attempt to treat or neutralize Crelosidenib waste unless you have a specific,

validated protocol and the necessary safety equipment.

Follow all institutional and local regulations for hazardous waste disposal.

4. Spill Management:

In the event of a spill, evacuate the immediate area and prevent others from entering.

Wear appropriate PPE, including a lab coat, gloves, and eye protection. For larger spills of

powdered Crelosidenib, respiratory protection may be necessary.

Cover liquid spills with an absorbent material.

For powder spills, gently cover with a damp paper towel to avoid generating dust.

Carefully collect all contaminated materials into a sealed container for hazardous waste.

Clean the spill area with an appropriate solvent (e.g., soap and water, followed by a

disinfectant if in a biological safety cabinet), and collect the cleaning materials as hazardous

waste.

Report the spill to your laboratory supervisor and EHS department.

Quantitative Data Summary
While specific quantitative disposal parameters for Crelosidenib are not available, the

following table summarizes key handling and storage information derived from product

information sheets.
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Parameter Value Source

Storage Temperature (Short

Term)
0 - 4°C (days to weeks) Product Information

Storage Temperature (Long

Term)
-20°C (months to years) Product Information

Shipping Condition

Shipped under ambient

temperature as non-hazardous

chemical

Product Information

Solubility Soluble in DMSO Product Information

Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Crelosidenib waste in a laboratory setting.
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Crelosidenib Waste Disposal Workflow
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Caption: Crelosidenib Waste Disposal Workflow.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Crelosidenib, fostering a secure research environment. Always consult your institution's

specific guidelines and Environmental Health and Safety office for any additional requirements.

To cite this document: BenchChem. [Navigating the Safe Disposal of Crelosidenib: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856147#crelosidenib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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